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A Comprehensive Guide for Researchers, Scientists, and Drug Development Professionals

The Krafft point (Tₖ) is a critical parameter in the study and application of surfactants,

representing the temperature at which the solubility of a surfactant becomes equal to its critical

micelle concentration (CMC). Below the Krafft point, the surfactant exists predominantly as

crystalline or hydrated solid forms with limited solubility. Above this temperature, a sharp

increase in solubility occurs due to the formation of micelles, enabling the surfactant to exhibit

its characteristic interfacial and solubilization properties. This guide provides a comparative

analysis of the Krafft points of four common long-chain sodium alkyl sulfates, details the

experimental methods for their determination, and illustrates the underlying principles.

Data Presentation: Krafft Points of Sodium Alkyl
Sulfates
The Krafft point of ionic surfactants is significantly influenced by the length of the hydrophobic

alkyl chain. As the chain length increases, so does the Krafft point, reflecting the stronger van

der Waals forces that favor the crystalline state. The following table summarizes the

experimentally determined Krafft points for a homologous series of sodium alkyl sulfates.
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Surfactant Name Chemical Formula Alkyl Chain Length Krafft Point (°C)

Sodium Dodecyl

Sulfate (SDS)
C₁₂H₂₅NaO₄S 12 16 - 18

Sodium Tetradecyl

Sulfate
C₁₄H₂₉NaO₄S 14 30

Sodium Hexadecyl

Sulfate
C₁₆H₃₃NaO₄S 16 45

Sodium Octadecyl

Sulfate
C₁₈H₃₇NaO₄S 18 56

Note: The exact Krafft point can vary slightly depending on the purity of the surfactant and the

ionic strength of the solution.

Experimental Protocols
The determination of the Krafft point is typically achieved by monitoring a physical property of

the surfactant solution that changes significantly at the transition from a crystalline suspension

to a micellar solution. The two most common methods are the conductivity method and the

solubility method.

Determination of Krafft Point by Conductivity
Measurement
This method is based on the principle that the conductivity of an ionic surfactant solution

increases sharply as the temperature rises above the Krafft point. This is due to the increased

mobility and concentration of charge carriers (surfactant monomers and counter-ions) as the

crystalline surfactant dissolves to form micelles.

Materials and Equipment:

Conductivity meter with a temperature probe

Jacketed beaker or a temperature-controlled water bath
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Magnetic stirrer and stir bar

High-purity sodium alkyl sulfate

Deionized water

Thermometer

Procedure:

Solution Preparation: Prepare an aqueous solution of the sodium alkyl sulfate at a

concentration known to be above its critical micelle concentration (CMC) at temperatures

above the Krafft point. A typical concentration is 1% (w/v).

Crystallization: Cool the surfactant solution in an ice bath or refrigerator until it becomes

turbid and a crystalline precipitate is formed.

Experimental Setup: Place the turbid solution in the jacketed beaker connected to a

circulating water bath, or directly into a temperature-controlled water bath. Immerse the

conductivity probe and a thermometer into the solution. Place a magnetic stir bar in the

beaker and begin gentle stirring.

Heating and Measurement: Gradually increase the temperature of the water bath at a slow

and constant rate (e.g., 1°C every 5-10 minutes) to ensure thermal equilibrium.

Data Collection: Record the conductivity and the corresponding temperature at regular

intervals.

Data Analysis: Plot the conductivity as a function of temperature. The resulting graph will

show two linear regions with different slopes. The point of intersection of these two lines

corresponds to the Krafft point.

Determination of Krafft Point by Solubility Measurement
This method directly measures the sharp increase in surfactant solubility with temperature. The

Krafft point is identified as the temperature at which the solubility curve shows a distinct

inflection point.
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Materials and Equipment:

A series of sealed containers (e.g., vials or test tubes)

Temperature-controlled shaker or water bath

Analytical balance

Filtration apparatus (e.g., syringe filters)

Method for quantifying surfactant concentration (e.g., titration, spectroscopy, or gravimetric

analysis after solvent evaporation)

High-purity sodium alkyl sulfate

Deionized water

Procedure:

Sample Preparation: Prepare a series of saturated solutions of the sodium alkyl sulfate in

deionized water at various temperatures spanning the expected Krafft point. To do this, add

an excess amount of the solid surfactant to each container with a known volume of deionized

water.

Equilibration: Place the sealed containers in a temperature-controlled shaker or water bath at

their respective set temperatures. Allow the solutions to equilibrate for a sufficient period

(e.g., 24-48 hours) to ensure saturation is reached.

Sample Collection: Once equilibrated, carefully withdraw a known volume of the supernatant

from each container, ensuring no solid particles are transferred. This can be achieved by

allowing the solid to settle and then carefully pipetting the clear liquid, or by using a pre-

warmed syringe and filter.

Concentration Analysis: Determine the concentration of the surfactant in each collected

sample using a suitable analytical technique.

Data Analysis: Plot the logarithm of the surfactant solubility (concentration) as a function of

temperature. The Krafft point is the temperature at which a sharp break or inflection point in
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the curve is observed.

Visualizations
Experimental Workflow for Krafft Point Determination
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Caption: Workflow for determining the Krafft point using the conductivity method.
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Relationship Between Alkyl Chain Length and Krafft
Point

C12 (Dodecyl)

C14 (Tetradecyl)

~17°C

C16 (Hexadecyl)

~30°C

C18 (Octadecyl)

~45°C

~56°C

Increasing Alkyl Chain Length Increasing Krafft Point
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Caption: The direct relationship between increasing alkyl chain length and the Krafft point.

To cite this document: BenchChem. [A Comparative Investigation of the Krafft Points of
Various Long-Chain Alkyl Sulfates]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15443195#a-comparative-investigation-of-the-krafft-
points-of-various-long-chain-alkyl-sulfates]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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